![molecular formula C49H50N4 B1457875 5,10,15-Tris(4-tert-butylphenyl) corrole CAS No. 958259-08-0](/img/structure/B1457875.png)
5,10,15-Tris(4-tert-butylphenyl) corrole
Overview
Description
5,10,15-Tris(4-tert-butylphenyl) corrole is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a corrole used as a trianionic ligand for transition metals .
Molecular Structure Analysis
The molecular weight of this compound is 694.95 and its molecular formula is C49H50N4 . The SMILES notation of the compound is N=1C=2C=CC1C (C3=CC=C (C=C3)C © ©C)=C4C=CC (N4)=C (C=5C=CC (=CC5)C © ©C)C6=CC=C (N6)C7=CC=C (N7)C2C=8C=CC (=CC8)C © ©C .Scientific Research Applications
5,10,15-Tris(4-tert-butylphenyl) corrole has been used in a variety of scientific research applications. It has been used as a catalyst in electrochemical reactions and in the synthesis of organic compounds. It has also been used in the study of molecular interactions and in the development of new materials. It has also been used in the study of enzyme-substrate interactions and in the development of new drugs.
Mechanism of Action
Advantages and Limitations for Lab Experiments
5,10,15-Tris(4-tert-butylphenyl) corrole has a number of advantages for lab experiments. It is a highly stable compound and is relatively easy to synthesize. It also has a number of different mechanisms of action, which can be used to study a variety of different molecular interactions. However, it also has some limitations. It is not very soluble in water, so it is difficult to use in aqueous solutions. Additionally, it is not very reactive, so it can be difficult to use in certain types of reactions.
Future Directions
5,10,15-Tris(4-tert-butylphenyl) corrole has a number of potential future applications. It has potential applications in the development of new drugs and materials. It could also be used in the study of enzyme-substrate interactions and in the development of new catalysts. Additionally, it could be used in the study of molecular interactions and in the development of new materials. Finally, it could be used in the study of cell proliferation and differentiation, which could lead to new treatments for cancer.
Safety and Hazards
properties
IUPAC Name |
5,10,15-tris(4-tert-butylphenyl)-22,24-dihydro-21H-corrin | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C49H50N4/c1-47(2,3)33-16-10-30(11-17-33)44-38-24-22-36(50-38)37-23-25-39(51-37)45(31-12-18-34(19-13-31)48(4,5)6)41-27-29-43(53-41)46(42-28-26-40(44)52-42)32-14-20-35(21-15-32)49(7,8)9/h10-29,50-52H,1-9H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHXXMVCVSAVCEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=C3C=CC(=C4C=CC(=C(C5=CC=C(N5)C(=C6C=CC2=N6)C7=CC=C(C=C7)C(C)(C)C)C8=CC=C(C=C8)C(C)(C)C)N4)N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C49H50N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
694.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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